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Compound of Interest

Compound Name: ML 315 hydrochloride

Cat. No.: B1531625 Get Quote

For Researchers, Scientists, and Drug Development Professionals: A Guide to the Safe

Handling, Operation, and Disposal of ML 315 Hydrochloride.

This document provides comprehensive, procedural guidance for the safe handling of ML 315
hydrochloride, a potent inhibitor of Cdc2-like kinases (Clk) and dual-specificity tyrosine-

phosphorylation-regulated kinases (Dyrk). Adherence to these protocols is critical to ensure

personnel safety and maintain experimental integrity.

Summary of Quantitative Data
For ease of reference and comparison, the following table summarizes the key quantitative

data for ML 315 hydrochloride and its non-hydrochloride form, ML 315.
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Property Value Source

Chemical Formula C₁₈H₁₃Cl₂N₃O₂・HCl MedChemExpress SDS

Molecular Weight 410.68 g/mol MedChemExpress SDS

CAS Number 2172559-91-8 MedChemExpress SDS

Appearance Solid MedChemExpress SDS

Purity ≥98% R&D Systems

Solubility
Soluble to 100 mM in DMSO,

Soluble to 50 mM in ethanol
R&D Systems

Storage Conditions Store at -20°C R&D Systems

IC₅₀ (Clk1) 68 nM MedChemExpress

IC₅₀ (Clk2) 231 nM MedChemExpress

IC₅₀ (Clk4) 68 nM MedChemExpress

IC₅₀ (Dyrk1A) 282 nM MedChemExpress

IC₅₀ (Dyrk1B) 1156 nM MedChemExpress

Occupational Exposure Limits Not established MedChemExpress SDS

Hazard Identification and Personal Protective
Equipment (PPE)
ML 315 hydrochloride is classified as a hazardous substance. The primary hazards include:

Skin Corrosion/Irritation (Category 2): Causes skin irritation.[1]

Serious Eye Damage/Eye Irritation (Category 2A): Causes serious eye irritation.[1]

Specific Target Organ Toxicity, Single Exposure (Category 3): May cause respiratory tract

irritation.[1]

Mandatory Personal Protective Equipment (PPE):
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PPE Category Specification Rationale

Eye Protection
Safety goggles with side-

shields

To prevent eye contact with the

solid compound or solutions,

which can cause serious

irritation.[1]

Hand Protection
Chemical-resistant gloves

(e.g., nitrile)

To prevent skin contact, which

can cause irritation.[1]

Body Protection Laboratory coat
To protect skin and clothing

from accidental spills.

Respiratory Protection

Use in a well-ventilated area or

chemical fume hood. A NIOSH-

approved respirator may be

required if dust is generated

and ventilation is inadequate.

To avoid inhalation of dust or

aerosols, which can cause

respiratory tract irritation.[1]

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling ML 315 hydrochloride is essential to minimize risk. The

following workflow outlines the key steps from receiving to experimental use.
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Receiving and Storage

Solution Preparation

Experimental Use

Receive Shipment

Inspect Container for Damage

Log into Chemical Inventory

Store at -20°C in a Locked, Designated Area

Don Appropriate PPE

Work in a Certified Chemical Fume Hood

Weigh Solid Compound

Dissolve in Appropriate Solvent (e.g., DMSO)

Perform Experiment Following Protocol

Decontaminate Glassware and Surfaces

Click to download full resolution via product page

Figure 1: Workflow for Handling ML 315 Hydrochloride.
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Detailed Protocol:

Receiving and Inspection: Upon receipt, visually inspect the container for any signs of

damage or leakage.

Inventory and Storage: Log the compound into the laboratory's chemical inventory system.

Store the container in a locked, designated freezer at -20°C.[1]

Preparation for Use:

Don all required PPE as specified in the table above.

Conduct all manipulations of the solid compound and concentrated solutions within a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Weighing and Dissolving:

Carefully weigh the required amount of ML 315 hydrochloride.

Prepare stock solutions by dissolving the compound in a suitable solvent, such as DMSO.

Experimental Procedures: Follow established and approved experimental protocols.

Post-Experiment Decontamination: Thoroughly decontaminate all glassware and work

surfaces that have come into contact with ML 315 hydrochloride.

Disposal Plan
Proper disposal of ML 315 hydrochloride and associated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Segregation and Collection:

Solid Waste: Collect unused solid ML 315 hydrochloride and any grossly contaminated

disposable items (e.g., weigh boats, pipette tips) in a designated, sealed, and clearly labeled

hazardous waste container.
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Liquid Waste: Collect all solutions containing ML 315 hydrochloride in a designated,

sealed, and clearly labeled hazardous liquid waste container. Do not pour down the drain.

Contaminated Sharps: Dispose of any contaminated needles or other sharps in a designated

sharps container for hazardous chemical waste.

Disposal Procedure:

Labeling: Ensure all waste containers are accurately labeled with "Hazardous Waste," the full

chemical name "ML 315 hydrochloride," and the associated hazards (Irritant).

Storage of Waste: Store hazardous waste containers in a designated, secure secondary

containment area away from incompatible materials.

Arranging for Disposal: Contact your institution's Environmental Health and Safety (EHS)

department to arrange for the pickup and disposal of the hazardous waste. Follow all

institutional and local regulations for chemical waste disposal.[1]

Mechanism of Action: Inhibition of Clk/Dyrk Kinases
and Impact on mRNA Splicing
ML 315 is a potent and selective inhibitor of the Cdc2-like kinase (Clk) and dual-specificity

tyrosine-phosphorylation-regulated kinase (Dyrk) families.[2] These kinases play a critical role

in the regulation of pre-mRNA splicing, a fundamental process for the expression of most

eukaryotic genes.

The primary mechanism of action of ML 315 is the inhibition of the phosphorylation of serine-

and arginine-rich (SR) proteins by Clk and Dyrk kinases.[1] Phosphorylation of SR proteins is

essential for their function in the assembly of the spliceosome, the cellular machinery

responsible for intron removal and exon ligation. By inhibiting this phosphorylation, ML 315 can

modulate alternative splicing events.
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Figure 2: Signaling Pathway of ML 315 Inhibition.

Experimental Protocol: In Vitro Kinase Inhibition
Assay
The following is a general protocol for assessing the inhibitory activity of ML 315
hydrochloride against a target kinase, such as Clk1. This protocol can be adapted for other

kinases and assay formats (e.g., fluorescence or luminescence-based).

Materials:

ML 315 hydrochloride stock solution (e.g., 10 mM in DMSO)

Purified active kinase (e.g., recombinant human Clk1)

Kinase-specific peptide substrate

ATP (Adenosine triphosphate)

Kinase assay buffer (e.g., containing Tris-HCl, MgCl₂, DTT)

Assay plates (e.g., 96-well or 384-well)

Detection reagent (e.g., ADP-Glo™, Kinase-Glo®)
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Plate reader capable of detecting the assay signal (e.g., luminometer)

Procedure:

Compound Dilution: Prepare a serial dilution of the ML 315 hydrochloride stock solution in

the kinase assay buffer to create a range of concentrations for testing. Also, prepare a

vehicle control (DMSO in assay buffer).

Assay Plate Preparation: Add the diluted ML 315 hydrochloride solutions and the vehicle

control to the wells of the assay plate.

Kinase/Substrate Addition: Add the kinase and its corresponding peptide substrate to each

well.

Pre-incubation: Incubate the plate at room temperature for a defined period (e.g., 10-15

minutes) to allow the inhibitor to bind to the kinase.

Reaction Initiation: Initiate the kinase reaction by adding ATP to each well. The final ATP

concentration should ideally be at or near the Km value for the specific kinase.

Reaction Incubation: Incubate the plate at a controlled temperature (e.g., 30°C) for a specific

duration (e.g., 30-60 minutes).

Reaction Termination and Signal Detection: Stop the kinase reaction and measure the kinase

activity using a suitable detection reagent and plate reader according to the manufacturer's

instructions. For example, in an ADP-Glo™ assay, the amount of ADP produced is measured

as a luminescent signal.

Data Analysis:

Calculate the percentage of kinase inhibition for each concentration of ML 315
hydrochloride relative to the vehicle control.

Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

Determine the IC₅₀ value by fitting the data to a suitable dose-response curve.
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By providing this detailed safety, handling, and experimental information, we aim to be your

preferred source for laboratory safety and chemical handling, building trust by delivering value

beyond the product itself.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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